Propionitrile
Propionitrile
Propionitrile appears as a colorless liquid with an ether-like odor. Density 0.683 g / cm3. Flash point 61°F. Toxic by inhalation, skin absorption, and ingestion. Vapors are heavier than air. Used as a solvent, and to make other chemicals.
Propionitrile is a nitrile that is acrylonitrile in which the carbon-carbon double bond has been reduced to a single bond. It has a role as a polar aprotic solvent. It is a volatile organic compound and an aliphatic nitrile.
Propionitrile is a nitrile that is acrylonitrile in which the carbon-carbon double bond has been reduced to a single bond. It has a role as a polar aprotic solvent. It is a volatile organic compound and an aliphatic nitrile.
Brand Name:
Vulcanchem
CAS No.:
107-12-0
VCID:
VC0127096
InChI:
InChI=1S/C3H5N/c1-2-3-4/h2H2,1H3
SMILES:
CCC#N
Molecular Formula:
C3H5N
CH3CH2CN
C3H5N
CH3CH2CN
C3H5N
Molecular Weight:
55.08 g/mol
Propionitrile
CAS No.: 107-12-0
Reference Standards
VCID: VC0127096
Molecular Formula: C3H5N
CH3CH2CN
C3H5N
Molecular Weight: 55.08 g/mol
| CAS No. | 107-12-0 |
|---|---|
| Product Name | Propionitrile |
| Molecular Formula | C3H5N CH3CH2CN C3H5N |
| Molecular Weight | 55.08 g/mol |
| IUPAC Name | propanenitrile |
| Standard InChI | InChI=1S/C3H5N/c1-2-3-4/h2H2,1H3 |
| Standard InChIKey | FVSKHRXBFJPNKK-UHFFFAOYSA-N |
| SMILES | CCC#N |
| Canonical SMILES | CCC#N |
| Boiling Point | 207 °F at 760 mm Hg (EPA, 1998) 97.1 °C 97.2 °C @ 760 mm Hg 97 °C 207°F |
| Colorform | Colorless liquid |
| Density | 0.802 at 32 °F (EPA, 1998) SP GR: 0.7818 @ 20 °C/4 °C Relative density (water = 1): 0.78 0.78 |
| Flash Point | 35.6 °F (EPA, 1998) 36 °F (2 °C) (Closed Cup) 16 °C (Open Cup) 2 °C c.c. 36°F |
| Melting Point | -133 °F (EPA, 1998) -92.8 °C -91.8 °C -92 °C -133°F |
| Physical Description | Propionitrile appears as a colorless liquid with an ether-like odor. Density 0.683 g / cm3. Flash point 61°F. Toxic by inhalation, skin absorption, and ingestion. Vapors are heavier than air. Used as a solvent, and to make other chemicals. COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. Colorless liquid with a pleasant, sweetish, ethereal odor. [Note: Forms cyanide in the body.] |
| Description | Propionitrile appears as a colorless liquid with an ether-like odor. Density 0.683 g / cm3. Flash point 61°F. Toxic by inhalation, skin absorption, and ingestion. Vapors are heavier than air. Used as a solvent, and to make other chemicals. Propionitrile is a nitrile that is acrylonitrile in which the carbon-carbon double bond has been reduced to a single bond. It has a role as a polar aprotic solvent. It is a volatile organic compound and an aliphatic nitrile. |
| Solubility | 50 to 100 mg/mL at 73° F (NTP, 1992) 1.87 M Miscible with ether, alcohol In water, 1.03X10+5 mg/l @ 25 °C. Solubility in water, g/100ml at 20 °C: 10 (good) 11.9% |
| Synonyms | Propanenitrile; Propionitrile; 1-Methyl-Acetonitrile; Cyanoethane; Ether Cyanatus; Ethyl Cyanide; Hydrocyanic Ether; NSC 7966; Propionic Nitrile; Propylnitrile; n-Propanenitrile |
| Vapor Density | 1.9 (EPA, 1998) (Relative to Air) 1.9 (Air= 1) Relative vapor density (air = 1): 1.9 |
| Vapor Pressure | 40 mm Hg at 71.6 °F (EPA, 1998) 47.39 mmHg 47.4 mm Hg @ 25 °C Vapor pressure, kPa at 20 °C: 5.2 35 mmHg |
| PubChem Compound | 7854 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume